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For Researchers, Scientists, and Drug Development Professionals

Abstract
LEWATIT® TP-214 is a macroporous chelating resin with thiourea functional groups

immobilized on a styrene-divinylbenzene copolymer matrix. This technical guide provides an in-

depth overview of the synthesis and characterization of this resin, tailored for researchers,

scientists, and drug development professionals. The document outlines a representative

synthesis pathway, details key characterization methodologies, and presents the resin's

properties in a structured format. The primary application of LEWATIT® TP-214 is the selective

removal of heavy and precious metal ions from aqueous solutions, a critical process in various

industrial and environmental applications.

Introduction
LEWATIT® TP-214 is a specialized ion exchange resin designed for the selective binding of

specific metal cations. Its unique functionality is derived from the thiourea groups, which exhibit

a high affinity for heavy metals such as mercury, as well as precious metals like gold, silver,

and platinum group metals. The macroporous structure of the styrene-divinylbenzene

backbone facilitates efficient ion exchange kinetics. This guide details the fundamental aspects

of its synthesis and the analytical techniques used for its characterization.
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The synthesis of a thiourea-functionalized polystyrene resin, such as LEWATIT® TP-214, is

typically a two-step process performed on a pre-formed polymer backbone. The process begins

with the functionalization of the polystyrene-divinylbenzene (PS-DVB) copolymer beads,

followed by the introduction of the chelating group.

Synthesis Pathway
The overall synthesis can be visualized as a two-stage process: Chloromethylation of the PS-

DVB backbone and subsequent reaction with thiourea.

Step 1: Chloromethylation

Step 2: Thiourea Functionalization
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A simplified reaction pathway for the synthesis of thiourea-functionalized polystyrene resin.
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Experimental Protocol: Synthesis
Materials:

Macroporous polystyrene-divinylbenzene (PS-DVB) copolymer beads

Chloromethyl methyl ether (CMME) or an equivalent chloromethylating agent

Lewis acid catalyst (e.g., anhydrous ZnCl₂, AlCl₃)

Thiourea

Solvent (e.g., Dichloromethane, 1,2-Dichloroethane, Dimethylformamide)

Methanol

Deionized water

Procedure:

Swelling of the Resin: The PS-DVB beads are first swollen in an appropriate organic solvent

(e.g., dichloromethane) to allow for the diffusion of reagents into the polymer

To cite this document: BenchChem. [LEWATIT TP-214 Resin: A Technical Guide to Synthesis
and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166751#synthesis-and-characterization-of-lewatit-
tp-214-resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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